1-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-3-(hydroxymethyl)pyrrolidine

• IUPAC Name: 1-[(4-fluorosulfonyloxyphenyl)carbamoyl]-3-(hydroxymethyl)pyrrolidine
• InChI: InChI=1S/C12H15FN2O5S/c13-21(18,19)20-11-3-1-10(2-4-11)14-12(17)15-6-5-9(7-15)8-16/h1-4,9,16H,5-8H2,(H,14,17)
• InChI Key: XLQDVKNWKFJECF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1CO)C(=O)NC2=CC=C(C=C2)OS(=O)(=O)F
• Molecular Formula: C12H15FN2O5S
• Molecular Weight: 318.32 g/mol

Description

Pyrrolidine is a five-membered nitrogen heterocycle widely used by medicinal chemists to create compounds for the treatment of human diseases. The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Synthesis Analysis

The synthesis of pyrrolidine compounds can be achieved through two main strategies:

• Functionalization of preformed pyrrolidine rings, e.g., proline derivatives.

Molecular Structure Analysis

The pyrrolidine ring is characterized by its stereogenicity of carbons. The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins.

Chemical Reactions Analysis

Pyrrolidine compounds can undergo various chemical reactions. For example, the oxybenzyl pyrrolidine acid series showed the best balance of PPARα/γ functional activities. The cis-configuration of the substituents in positions 3 and 4 of the pyrrolidine ring was preferred over the trans orientation.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrrolidine compounds can be influenced by various factors such as the presence of substituents and their spatial orientation.

Mechanism of Action

The mechanism of action of pyrrolidine compounds can vary depending on their structure and the target they interact with. For instance, N-carbamoyl and N-aryl-substituted oxybenzyl pyrrolidine acid analogs have been studied for their functional activities.

Safety and Hazards

While some pyrrolidine alkaloids have shown important biological activities, others have been identified to exert toxic effects on animal organs. For example, certain alkaloids are known to cause renal injuries and neurotoxicity in experimental animals.

Future Directions

The development of clinically active drugs increasingly relies on the use of heterocyclic scaffolds, many of which contain nitrogen. Pyrrolidine compounds, due to their versatile nature, can be employed in traditional and modern medicine, or can be used as leads for drug discovery and development.